![molecular formula C22H26O6 B3935555 3-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}-4-methoxybenzaldehyde](/img/structure/B3935555.png)
3-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}-4-methoxybenzaldehyde
Overview
Description
3-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}-4-methoxybenzaldehyde, also known as AMPP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 3-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}-4-methoxybenzaldehyde is not fully understood, but it is believed to work through multiple pathways. In cancer treatment, this compound induces apoptosis by activating the caspase pathway and inhibiting the PI3K/Akt pathway. In cardiovascular disease, this compound reduces oxidative stress and inflammation by activating the Nrf2 pathway and inhibiting the NF-kB pathway. In neurological disorders, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation and increasing the levels of brain-derived neurotrophic factor (BDNF).
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in different studies. In cancer treatment, this compound has been shown to inhibit cell proliferation, induce apoptosis, and reduce tumor growth. In cardiovascular disease, this compound has been shown to reduce oxidative stress, inflammation, and improve cardiac function. In neurological disorders, this compound has been shown to have neuroprotective effects, improve cognitive function, and reduce oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
The advantages of using 3-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}-4-methoxybenzaldehyde in lab experiments include its potential therapeutic applications in various fields, its ability to induce apoptosis and reduce oxidative stress and inflammation, and its neuroprotective properties. The limitations of using this compound in lab experiments include its limited solubility in water and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for 3-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}-4-methoxybenzaldehyde research. In cancer treatment, further studies are needed to determine the optimal dosage and treatment duration of this compound. In cardiovascular disease, more research is needed to determine the long-term effects of this compound on cardiac function and to identify potential drug interactions. In neurological disorders, further studies are needed to determine the optimal dosage and treatment duration of this compound and to investigate its potential use in treating other neurological disorders such as Parkinson's disease and multiple sclerosis.
Conclusion:
In conclusion, this compound is a chemical compound that has shown potential therapeutic applications in various fields such as cancer treatment, cardiovascular disease, and neurological disorders. Its mechanism of action is not fully understood, but it is believed to work through multiple pathways. This compound has various biochemical and physiological effects and has both advantages and limitations for lab experiments. There are several future directions for this compound research, and further studies are needed to fully understand its potential therapeutic applications.
Scientific Research Applications
3-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}-4-methoxybenzaldehyde has been studied for its potential therapeutic applications in various fields such as cancer treatment, cardiovascular disease, and neurological disorders. In cancer treatment, this compound has shown promising results in inhibiting the growth of tumor cells by inducing apoptosis. In cardiovascular disease, this compound has been shown to have a protective effect on the heart by reducing oxidative stress and inflammation. In neurological disorders, this compound has been studied for its neuroprotective properties and potential use in treating Alzheimer's disease.
properties
IUPAC Name |
4-methoxy-3-[2-[2-(2-methoxy-4-prop-2-enylphenoxy)ethoxy]ethoxy]benzaldehyde | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26O6/c1-4-5-17-6-9-20(21(14-17)25-3)27-12-10-26-11-13-28-22-15-18(16-23)7-8-19(22)24-2/h4,6-9,14-16H,1,5,10-13H2,2-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKJVZVYBWNBHNV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=O)OCCOCCOC2=C(C=C(C=C2)CC=C)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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